Cas no 2248334-67-8 (3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine)

• Product Name: 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine
• CAS No: 2248334-67-8
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 6547816
• PubChem ID: 137941424
• Update Time: 2025-06-10

3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3895508
• 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine
• 2248334-67-8

• Inchi： 1S/C8H15F2N/c1-6(5-11)2-7-3-8(9,10)4-7/h6-7H,2-5,11H2,1H3
• InChI Key： NQAFMIGSOCZKSV-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(C)CN)C1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine

Introduction to 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine (CAS No. 2248334-67-8)

3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2248334-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural motif, featuring a 3,3-difluorocyclobutyl substituent attached to an amine-functionalized propane backbone. The presence of fluorine atoms in the cyclobutyl ring introduces specific electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural framework of 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine combines the rigidity of the cyclobutane ring with the flexibility of the aliphatic chain, providing a scaffold that can be further modified for targeted biological activity. The difluorocyclobutyl moiety is particularly noteworthy, as fluorinated heterocycles are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have positioned this compound as a valuable building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated compounds for medicinal applications due to their favorable pharmacological properties. The 3,3-difluorocyclobutyl group in 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine contributes to its potential utility in drug discovery by influencing both electronic distribution and steric interactions. This compound has been explored in several preclinical studies as a precursor for more complex molecules designed to interact with specific enzymes or receptors. The amine functionality at the terminal position further extends its versatility, allowing for facile derivatization through nucleophilic substitution or condensation reactions.

One of the most compelling aspects of 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine is its potential role in addressing unmet medical needs by serving as a key intermediate in synthetic pathways leading to bioactive molecules. Researchers have leveraged its structural features to develop candidates with enhanced bioavailability and reduced toxicity. The incorporation of fluorine atoms has been shown to improve lipophilicity and binding interactions with biological targets, which are critical factors in drug efficacy. Furthermore, the cyclobutyl ring provides a stable core that can be functionalized without compromising overall molecular integrity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine exemplifies this trend by combining structural rigidity with functional diversity. Its application in synthesizing novel analogs has led to promising results in early-stage clinical trials, where it demonstrated potential as an inhibitor or modulator of key biological pathways. The compound’s ability to undergo further chemical modifications makes it an attractive candidate for iterative optimization programs aimed at improving therapeutic outcomes.

From a synthetic chemistry perspective, 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine offers unique challenges and opportunities. The presence of both fluorine atoms and an amine group necessitates careful consideration during synthesis to ensure high yields and purity. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired cyclobutyl framework efficiently. Additionally, protective group strategies have been utilized to safeguard sensitive functionalities during multi-step syntheses. These efforts underscore the compound’s complexity but also highlight its synthetic accessibility when appropriate techniques are applied.

The biological activity of 3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine has been explored across multiple therapeutic areas. Preclinical studies have indicated its potential utility in oncology, where fluorinated compounds are frequently investigated for their ability to disrupt cancer cell proliferation and survival mechanisms. Furthermore, its structural features make it a candidate for antimicrobial applications, addressing emerging resistance challenges by targeting bacterial enzymes or membrane transporters. The broad spectrum of possible interactions underscores the compound’s versatility as a pharmacological tool.

In conclusion, 3-( 3 , 3 -Difluorocyclobutyl ) - 2 -methylpropan-1 -amine ( CAS No . 2248334 -67 -8 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural composition , characterized by the presence of a 3 , 3 -difluorocyclobutyl group and an amine substituent , positions it as a valuable intermediate for developing novel therapeutic agents . The compound’s potential applications span diverse medical fields , driven by its ability to modulate biological pathways through precise steric and electronic interactions . As research continues , further exploration of its derivatives is anticipated to yield innovative solutions for complex diseases .